Cas no 2034608-74-5 (N-2-(1-benzofuran-2-yl)-2-methoxyethyl-5-bromofuran-2-carboxamide)

• Product Name: N-2-(1-benzofuran-2-yl)-2-methoxyethyl-5-bromofuran-2-carboxamide
• CAS No: 2034608-74-5
• MF: C₁₆H₁₄BrNO₄
• MW: 364.190663814545
• CID: 5817585
• PubChem ID: 119104104
• Update Time: 2025-05-24

N-2-(1-benzofuran-2-yl)-2-methoxyethyl-5-bromofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-benzofuran-2-yl)-2-methoxyethyl-5-bromofuran-2-carboxamide
• N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-5-bromofuran-2-carboxamide
• N-(2-(benzofuran-2-yl)-2-methoxyethyl)-5-bromofuran-2-carboxamide
• 2034608-74-5
• F6556-4178
• AKOS026697195

• Inchi： 1S/C16H14BrNO4/c1-20-14(9-18-16(19)12-6-7-15(17)22-12)13-8-10-4-2-3-5-11(10)21-13/h2-8,14H,9H2,1H3,(H,18,19)
• InChI Key： MNVIUKIOKNTLQU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NCC(C2=CC3C=CC=CC=3O2)OC)=O)O1

Computed Properties

• Exact Mass: 363.01062g/mol
• Monoisotopic Mass: 363.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.6Ų

Additional information on N-2-(1-benzofuran-2-yl)-2-methoxyethyl-5-bromofuran-2-carboxamide

Introduction to N-2-(1-benzofuran-2-yl-2-methoxyethyl-5-bromofuran-2-carboxamide) and Its Significance in Modern Chemical Biology

N-2-(1-benzofuran-2-yl-2-methoxyethyl-5-bromofuran-2-carboxamide) (CAS No. 2034608-74-5) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines elements of benzofuran, methoxyethyl, and bromofuran moieties, making it a versatile scaffold for the development of novel bioactive molecules.

The molecular architecture of N-2-(1-benzofuran-2-yl-2-methoxyethyl-5-bromofuran-2-carboxamide) is strategically designed to facilitate interactions with biological targets, thereby opening up possibilities for its application in drug discovery and therapeutic interventions. The presence of the benzofuran moiety is particularly noteworthy, as benzofuran derivatives are well-documented for their pharmacological properties and have been extensively studied for their potential in treating various diseases, including neurological disorders and cancer.

In recent years, there has been a surge in research focused on the development of molecules that can modulate biological pathways associated with these conditions. The methoxyethyl group in N-2-(1-benzofuran-2-yl-2-methoxyethyl-5-bromofuran-2-carboxamide) serves as a key functional unit that can enhance the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications. Additionally, the bromofuran moiety introduces a reactive site that can be exploited for further chemical modifications, allowing researchers to tailor the compound's properties to specific biological targets.

The significance of N-2-(1-benzofuran-2-yl-2-methoxyethyl-5-bromofuran-2-carboxamide) is further underscored by its potential applications in synthetic chemistry. The compound serves as a valuable intermediate in the synthesis of more complex molecules, enabling the construction of intricate scaffolds that mimic natural products or designed heterocycles. This capability is particularly important in drug discovery, where access to structurally diverse compounds is essential for identifying novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enhanced our ability to predict the biological activity of N-containing compounds like N-2-(1-benzofuran)-2-methoxyethyl)-5-bromofuran)-carboxamide. These tools allow researchers to simulate interactions between the compound and biological targets, providing insights into its potential mechanisms of action. Such computational studies are complemented by experimental investigations, which have revealed promising results regarding the compound's efficacy in modulating key biological pathways.

The development of N-benzofuranyl derivatives has been particularly noteworthy in the context of oncology research. Benzofuran-based compounds have shown promise as inhibitors of enzymes involved in cancer cell proliferation and survival. The structural features of N-benzofuranyl compounds make them well-suited for binding to these enzymes, thereby disrupting critical signaling pathways that drive tumor growth. Additionally, the methoxyethyl group can enhance the pharmacokinetic properties of these derivatives, improving their delivery to target tissues.

In conclusion, N-(1-benzofuranyl)-methoxyethyl)-5-bromocarboxamide represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique molecular structure and functional groups make it a versatile tool for drug discovery and therapeutic development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.